Cas no 61496-47-7 (Benzene, 5-[(bromomethyl)sulfonyl]-2-chloro-1,3-dinitro-)

• Product Name: Benzene, 5-[(bromomethyl)sulfonyl]-2-chloro-1,3-dinitro-
• CAS No: 61496-47-7
• MF: C₇H₄BrClN₂O₆S
• MW: 359.538458824158
• CID: 477220
• PubChem ID: 71395281
• Update Time: 2025-04-19

Benzene, 5-[(bromomethyl)sulfonyl]-2-chloro-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-[(bromomethyl)sulfonyl]-2-chloro-1,3-dinitro-
• 5-(bromomethylsulfonyl)-2-chloro-1,3-dinitrobenzene
• 5-(Bromomethanesulfonyl)-2-chloro-1,3-dinitrobenzene
• 61496-47-7
• DTXSID30816914

• Inchi： 1S/C7H4BrClN2O6S/c8-3-18(16,17)4-1-5(10(12)13)7(9)6(2-4)11(14)15/h1-2H,3H2
• InChI Key： JFMLIUGTEOZJQJ-UHFFFAOYSA-N
• SMILES： BrCS(C1C=C(C(=C(C=1)[N+](=O)[O-])Cl)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 357.86622
• Monoisotopic Mass: 357.86620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 120.42